![molecular formula C17H14NPS B1652961 Pyridine, 2-(diphenylphosphinothioyl)- CAS No. 165612-55-5](/img/structure/B1652961.png)
Pyridine, 2-(diphenylphosphinothioyl)-
Overview
Description
Synthesis Analysis
“Diphenyl-2-pyridylphosphine” is prepared from 2-lithiopyridine with chlorodiphenylphosphine . It is an integral ligand in the Pd (II) catalyzed carbonylation of alkynes . The pi-donor ability of one bidentate P,N-coordinated ligand is highly stabilizing to the metal center .
Chemical Reactions Analysis
Pyridine derivatives are known to be ion channel modulators and change the action potential by changing voltage-gated potassium, sodium, and calcium ion channel activity . They are also known to be involved in various redox reaction mechanisms .
Mechanism of Action
Target of Action
Pyridine, 2-(diphenylphosphinothioyl)-, is an organophosphorus compound that has been used in the synthesis of various compounds . It is a widely used mono-pyridylphosphine ligand Similar compounds, such as sn(ii) pyridine-2-carboxaldehyde thiosemicarbazone complexes, have been found to act against dna, induce apoptosis, and inhibit the activities of anti-apoptotic bcl-xl protein, metalloproteinase mmp2, and topoisomerase ii .
Mode of Action
It is known that this compound can act as a ligand in transition metal complexes used for catalysis . It can bind transition metals as monodentate or bidentate ligands . In the case of bidentate ligands, one of the ligands is protonated and transfers protons to the metal to be used in catalysis .
Biochemical Pathways
Similar compounds have been found to affect multiple mechanisms underlying the antitumor effect .
Pharmacokinetics
It is known that the compound is a solid at room temperature .
Result of Action
Similar compounds have been found to show cytotoxicity, suppress angiogenesis, and restrict the metastasis of cancer cells .
Safety and Hazards
properties
IUPAC Name |
diphenyl-pyridin-2-yl-sulfanylidene-λ5-phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14NPS/c20-19(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-18-17/h1-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPDYLMSARNAKJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=S)(C2=CC=CC=C2)C3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14NPS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50391172 | |
Record name | Pyridine, 2-(diphenylphosphinothioyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50391172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
165612-55-5 | |
Record name | Pyridine, 2-(diphenylphosphinothioyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50391172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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